4-Fluoro-3-methyl-1H-indazol-6-amine
Overview
Description
“4-Fluoro-3-methyl-1H-indazol-6-amine” is a chemical compound with the CAS Number: 1363382-44-8 . It has a molecular weight of 165.17 . The IUPAC name for this compound is 4-fluoro-3-methyl-1H-indazol-6-amine .
Molecular Structure Analysis
The InChI code for “4-Fluoro-3-methyl-1H-indazol-6-amine” is 1S/C8H8FN3/c1-4-8-6(9)2-5(10)3-7(8)12-11-4/h2-3H,10H2,1H3, (H,11,12) . This code provides a unique representation of the compound’s molecular structure.
Physical And Chemical Properties Analysis
“4-Fluoro-3-methyl-1H-indazol-6-amine” is a solid at room temperature . The compound should be stored in a refrigerator .
Scientific Research Applications
Chemical Properties and Storage
It is stored in a refrigerator and shipped at room temperature . This information is crucial for researchers to handle and store the compound properly for their experiments .
Safety Information
The compound has several hazard statements including H302, H315, H319, H335, and precautionary statements P261, P305, P338, P351 . This safety information is important for researchers to ensure safe handling and use of the compound in their experiments .
Parkinson’s Disease Research
The compound has been used in the synthesis of a novel compound, "4-(6-fluoro-4-(5-isopropoxy-1H-indazol-3-yl)pyridin-2-yl)morpholine (FIPM)" . FIPM has been labeled with fluorine-18 (18F) to develop a positron emission for studying mutations that increase leucine-rich repeat kinase 2 (LRRK2) activity in the brain, which are associated with Parkinson’s disease .
Antineoplastic Activity
A series of new 3-amino-N-phenyl-1H-indazole-1-carboxamides, which could potentially include “4-Fluoro-3-methyl-1H-indazol-6-amine”, have been synthesized and evaluated for their in vitro antineoplastic activity against 60 clinically isolated human cancer cell lines .
Antimicrobial Potential
While not directly related to “4-Fluoro-3-methyl-1H-indazol-6-amine”, imidazole-containing compounds, which share a similar heterocyclic structure with indazoles, have shown good antimicrobial potential . This suggests that “4-Fluoro-3-methyl-1H-indazol-6-amine” could potentially be used in similar research applications.
Safety and Hazards
properties
IUPAC Name |
4-fluoro-3-methyl-2H-indazol-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FN3/c1-4-8-6(9)2-5(10)3-7(8)12-11-4/h2-3H,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIUGHILVJVXZDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC(=CC2=NN1)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801289647 |
Source
|
| Record name | 4-Fluoro-3-methyl-1H-indazol-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801289647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-methyl-1H-indazol-6-amine | |
CAS RN |
1363382-44-8 |
Source
|
| Record name | 4-Fluoro-3-methyl-1H-indazol-6-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1363382-44-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-3-methyl-1H-indazol-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801289647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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